5-(2-methoxyphenyl)-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxamide

Specification

• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)-N-(1-methylpyrazol-4-yl)-1H-pyrazole-5-carboxamide
• Standard InChI: InChI=1S/C15H15N5O2/c1-20-9-10(8-16-20)17-15(21)13-7-12(18-19-13)11-5-3-4-6-14(11)22-2/h3-9H,1-2H3,(H,17,21)(H,18,19)
• Standard InChI Key: BIUPFDFNBUXSNV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=CC(=NN2)C3=CC=CC=C3OC

Introduction

Chemical Identity and Structural Properties

Molecular Characterization

The compound’s IUPAC name, 3-(2-methoxyphenyl)-N-(1-methylpyrazol-4-yl)-1H-pyrazole-5-carboxamide, reflects its bifunctional pyrazole architecture. Key identifiers include:

Property	Value
Molecular Formula	$\text{C}_{15}\text{H}_{15}\text{N}_{5}\text{O}_{2}$
Molecular Weight	297.31 g/mol
SMILES	CN1C=C(C=N1)NC(=O)C2=CC(=NN2)C3=CC=CC=C3OC
InChI Key	BIUPFDFNBUXSNV-UHFFFAOYSA-N
PubChem CID	71704391

The methoxyphenyl group at position 5 and the methylpyrazole carboxamide at position 3 create a planar structure conducive to π-π stacking and hydrogen bonding.

Physicochemical Properties

Experimental data on solubility, melting point, and stability are absent in available literature. Computational predictions (e.g., LogP ≈ 2.1) suggest moderate lipophilicity, aligning with pyrazole derivatives’ membrane permeability. The methoxy group may enhance solubility in polar solvents compared to unsubstituted analogs.

Synthetic Pathways and Methodological Considerations

Reported Synthesis Strategies

While no direct synthesis route is documented, analogous pyrazole-carboxamides are typically synthesized via:

• Condensation Reactions: Diethyl oxalate and substituted acetophenones form 1,3-diketoesters, which react with hydrazines to yield pyrazole esters.

• Functional Group Interconversion: Esters are reduced to alcohols (LiAlH$_4$), oxidized to aldehydes (IBX), and converted to nitriles (NH$_3$/I$_2$).

• Carboxamide Formation: Nitriles or thioamides react with amines under acidic or basic conditions.

For this compound, a plausible route involves:

• Condensing 2-methoxyacetophenone with diethyl oxalate to form a diketoester.

• Cyclizing with methylhydrazine to generate the pyrazole core.

• Coupling the carboxylic acid derivative with 1-methyl-1H-pyrazol-4-amine via carbodiimide-mediated amidation.

Challenges in Optimization

Yield optimization for pyrazole derivatives often hinges on:

• Temperature Control: Reactions at 0–20°C improve regioselectivity.

• Catalyst Selection: IBX oxidation avoids overoxidation to carboxylic acids.

• Purification: Column chromatography is critical due to polar byproducts.

Biological Activities and Mechanisms

Anticancer Screening

While direct data are lacking, similar compounds (e.g., 5a) inhibit cancer cell proliferation (IC$_{50}$ = 8.2 µM in MCF-7 cells) by targeting tubulin polymerization. The carboxamide moiety likely chelates metal ions in enzymatic active sites.

Neurotensin Receptor Modulation

Compound 7b, a pyrazole-carboxamide analog, acts as a potent NTS2 partial agonist (EC$_{50}$ = 12 nM), suggesting potential in pain management. Structural comparisons indicate the methoxyphenyl group enhances receptor binding affinity.

Comparative Analysis with Structural Analogs

Compound	R$_1$	R$_2$	Activity (IC$_{50}$/EC$_{50}$)
5a (SR48692)	H	4-Fluorophenyl	NTS1 antagonist (K$_i$ = 4.6 nM)
7b	2-Methoxyphenyl	Cyclohexyl	NTS2 agonist (EC$_{50}$ = 12 nM)
10j	4-Cl	4-Fluorophenyl	Antimicrobial (MIC = 12.5 µg/mL)

Key trends:

• Electron-Withdrawing Groups (e.g., -Cl, -F) enhance antimicrobial potency.

• Methoxy Substitution improves CNS penetration and receptor selectivity.

Future Research Directions

Synthesis and Characterization

• Route Optimization: Explore microwave-assisted synthesis to reduce reaction times.

• Crystallography: Determine X-ray structures to validate computational docking studies.

Pharmacological Profiling

• Target Identification: Screen against kinase panels (e.g., EGFR, VEGFR) using fluorescence polarization assays.

• ADMET Studies: Assess metabolic stability in liver microsomes and plasma protein binding.

Clinical Translation

• Neuropathic Pain Models: Evaluate 5-(2-methoxyphenyl)-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxamide in rodent chronic constriction injury assays.

• Combination Therapies: Test synergy with cisplatin in xenograft models.